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Compound of Interest

Compound Name: Bisphenol C

Cat. No.: B144803 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational procedures for the handling and disposal of

Bisphenol C in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure a safe working environment and proper chemical

management.

Hazard Identification and Classification
Bisphenol C is a chemical compound that requires careful handling due to its potential health

risks. According to safety data sheets, it is classified with the following hazards:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b144803?utm_src=pdf-interest
https://www.benchchem.com/product/b144803?utm_src=pdf-body
https://www.benchchem.com/product/b144803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Category Hazard Statement

Skin Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Irritation Category 2A / 1
H319/H318: Causes serious

eye irritation/damage[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2][3]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child[3]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[3]

Chronic Aquatic Toxicity Category 2
H411: Toxic to aquatic life with

long lasting effects[3]

Signal Word: Warning[1][2] or Danger[3]

Personal Protective Equipment (PPE) Protocol
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety when handling Bisphenol C. Engineering controls, such as a

laboratory fume hood or mechanical exhaust, should be the primary means of controlling

exposure.
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Protection Type Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection
Safety Goggles with side-

shields or Face Shield

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1] A

face shield is recommended

when there is a risk of

splashing.

Skin Protection
Chemical-resistant Gloves

(e.g., Nitrile)

Gloves must be inspected prior

to use.[1] Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.[4] Wash and dry

hands thoroughly after

handling.[1][4]

Lab Coat or Impervious

Clothing

Wear fire/flame resistant and

impervious clothing.[1] A fully

buttoned lab coat should be

worn to cover as much skin as

possible.

Respiratory Protection NIOSH-approved Respirator

Required if exposure limits are

exceeded, if irritation is

experienced, or if dust

formation is likely.[1] A full-face

supplied air respirator is

recommended if it is the sole

means of protection.[4]

Operational Procedures for Safe Handling
Adherence to the following step-by-step procedures is crucial for the safe handling of

Bisphenol C.

1. Preparation and Engineering Controls:
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Ensure work is conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[4]

Verify that an emergency eyewash station and safety shower are readily accessible.

Avoid the formation of dust and aerosols.[3][4]

Keep containers tightly closed in a dry and well-ventilated place.[3]

2. Handling the Chemical:

Avoid contact with skin and eyes.[3][4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2][3]

Wash hands thoroughly after handling.[1][2]

Use non-sparking tools and avoid sources of ignition as dust can form combustible mixtures

with air.[5]

3. In Case of Exposure:

If on skin: Immediately wash with plenty of water.[1] Remove contaminated clothing and

wash it before reuse.[1]

If in eyes: Rinse cautiously with water for several minutes.[1][2] Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[1][2]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[1] Get

medical help if you feel unwell.[1]

If swallowed: Do NOT induce vomiting. Call a physician or poison control center immediately.

[6]

Disposal Plan
Proper disposal of Bisphenol C and its contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.
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1. Waste Collection:

Collect waste material in suitable, closed, and clearly labeled containers.

Do not mix with other waste streams.

Handle uncleaned containers as if they contain the product itself.

2. Disposal Method:

Dispose of contents and containers at an appropriate treatment and disposal facility in

accordance with all applicable federal, state, and local regulations.[1]

One recommended method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Alternatively, contact a licensed professional waste disposal service.[4]

Avoid release to the environment.[3]

Workflow for Safe Handling of Bisphenol C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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